Cas no 255850-24-9 (Benzenamine,4-ethynyl-2,6-dimethyl-)

Benzenamine,4-ethynyl-2,6-dimethyl- structure
255850-24-9 structure
Product Name:Benzenamine,4-ethynyl-2,6-dimethyl-
CAS No:255850-24-9
MF:C10H11N
MW:145.201042413712
CID:246809
PubChem ID:10582903
Update Time:2025-04-19

Benzenamine,4-ethynyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-ethynyl-2,6-dimethyl-
    • 2,6-dimethyl-4-ethynylaniline
    • 4-acetylenyl-2,6-dimethylaniline
    • 4-ethynyl-2,6-dimethylphenylamine
    • AG-E-78624
    • CTK4F6080
    • KB-191348
    • 4-ETHYNYL-2,6-DIMETHYL-PHENYLAMINE
    • 4-ethynyl-2, 6-dimethylaniline
    • DTXSID20441971
    • SCHEMBL2807671
    • 4-ETHYNYL-2,6-DIMETHYLANILINE
    • 255850-24-9
    • AKOS006239772
    • Inchi: 1S/C10H11N/c1-4-9-5-7(2)10(11)8(3)6-9/h1,5-6H,11H2,2-3H3
    • InChI Key: MBTBDBQILQSJMM-UHFFFAOYSA-N
    • SMILES: NC1C(C)=CC(C#C)=CC=1C

Computed Properties

  • Exact Mass: 145.08923
  • Monoisotopic Mass: 145.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.014
  • Boiling Point: 267.614°C at 760 mmHg
  • Flash Point: 123.912°C
  • Refractive Index: 1.566
  • PSA: 26.02

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